(6-Chloroimidazo[1,2-a]pyridin-2-yl)methanol

• IUPAC Name: (6-chloroimidazo[1,2-a]pyridin-2-yl)methanol
• InChI: InChI=1S/C8H7ClN2O/c9-6-1-2-8-10-7(5-12)4-11(8)3-6/h1-4,12H,5H2
• InChI Key: NBOXKWPAFWOANI-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=NC(=CN2C=C1Cl)CO
• Molecular Formula: C8H7ClN2O
• DSSTOX Substance ID: DTXSID40599428
• Molecular Weight: 182.61 g/mol
• CAS No.: 1039416-36-8

Description

(6-Chloroimidazo[1,2-a]pyridin-2-yl)methanol, commonly referred to as 6-CIPM, is an organic compound first synthesized in the early 2000s for use in scientific research. It is a member of the imidazopyridine family of compounds, which have been found to have a number of applications in biochemistry, pharmacology, and other fields of research.

Scientific Research Applications

6-CIPM has been studied for its potential applications in a variety of scientific research areas. It has been used in the development of new drugs, as it has been found to have a number of pharmacological effects. It has also been studied for its potential to act as a pesticide and as an inhibitor of certain enzymes. Additionally, it has been used as a model compound for studying the effects of other imidazopyridines on biological systems.

Mechanism of Action

The exact mechanism of action of 6-CIPM is not yet fully understood. It is believed to act as an inhibitor of certain enzymes, such as cytochrome P450 and other metabolic enzymes, which can affect the metabolism of drugs and other compounds. Additionally, it is believed to interact with certain receptors in the body, such as the serotonin receptor, which can affect the body's response to certain drugs and hormones.
Biochemical and Physiological Effects
Studies have found that 6-CIPM has a number of biochemical and physiological effects. It has been found to affect the metabolism of drugs and other compounds, as well as the activity of certain enzymes. It has also been found to interact with certain receptors in the body, such as the serotonin receptor, which can affect the body's response to certain drugs and hormones. Additionally, it has been found to have an effect on the body's immune system and the production of certain proteins.

Advantages and Limitations for Lab Experiments

6-CIPM has a number of advantages and limitations for use in laboratory experiments. One of the main advantages of using 6-CIPM is that it is relatively easy to synthesize, which makes it a useful tool for studying the effects of other imidazopyridines on biological systems. Additionally, it is relatively non-toxic, which makes it safe for use in laboratory experiments. However, one of the main limitations of using 6-CIPM is that its exact mechanism of action is not yet fully understood, which can make it difficult to accurately predict its effects in certain experiments.

Future Directions

Given the potential applications of 6-CIPM, there are a number of potential future directions for research. One potential direction is to further study the exact mechanism of action of 6-CIPM, as this could lead to a better understanding of its effects on biological systems. Additionally, further research could be done to explore the potential applications of 6-CIPM in the development of new drugs and pesticides. Finally, further research could be done to explore the potential effects of 6-CIPM on other biological systems, such as the immune system and the production of certain proteins.

Synthesis Methods

6-CIPM can be synthesized through a two-step process that involves the reaction of 6-chloro-2-methoxyimidazo[1,2-a]pyridine (CMIP) with methanol. First, CMIP is reacted with an excess of methanol in the presence of an acid catalyst, such as hydrochloric acid. This reaction produces 6-CIPM and methanol hydrochloride as the byproduct. The reaction is usually carried out at temperatures between 50-60°C and can be completed in about one hour.